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Compound of Interest

Compound Name: 1,5-Dibromopent-2-ene

Cat. No.: B15468393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and expected physical

properties of 1,5-Dibromopent-2-ene, with a focus on its boiling point and density. Due to a

lack of experimentally determined data for this specific compound, this document leverages

computational data and comparative analysis with its saturated analog, 1,5-Dibromopentane.

Furthermore, it outlines detailed experimental protocols for the determination of these critical

physical parameters.

Introduction to 1,5-Dibromopent-2-ene
1,5-Dibromopent-2-ene is a halogenated alkene with the chemical formula C₅H₈Br₂. Its

structure, featuring a five-carbon chain with a double bond at the second position and bromine

atoms at the terminal carbons, suggests a reactive molecule with potential applications in

organic synthesis, including the formation of cyclic compounds and as a precursor for various

functionalized molecules. An understanding of its physical properties is paramount for its

handling, purification, and application in research and development.

Physical Properties
Precise experimental values for the boiling point and density of 1,5-Dibromopent-2-ene are

not readily available in published literature. However, computational estimates and comparison

with structurally similar compounds provide valuable insights. The following table summarizes
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the computed properties for 1,5-Dibromopent-2-ene and the experimental properties of its

saturated counterpart, 1,5-Dibromopentane, for comparative purposes.

Property
1,5-Dibromopent-2-ene
(Computed)

1,5-Dibromopentane
(Experimental)

Molecular Formula C₅H₈Br₂ C₅H₁₀Br₂

Molecular Weight 227.92 g/mol [1] 229.94 g/mol [2]

Boiling Point Not available 222.3 °C[3]

Density Not available 1.6928 g/cm³ at 25°C[3]

The presence of a double bond in 1,5-Dibromopent-2-ene introduces rigidity to the carbon

chain, which can influence its intermolecular forces and, consequently, its boiling point and

density compared to the more flexible 1,5-Dibromopentane. Generally, the boiling point of

alkenes is slightly lower than that of their corresponding alkanes with the same carbon

skeleton. However, the polarizability of the bromine atoms and the potential for dipole-dipole

interactions will be significant contributors to these properties.

Factors Influencing Physical Properties
The boiling point and density of haloalkenes like 1,5-Dibromopent-2-ene are governed by a

combination of factors. The following diagram illustrates these relationships.
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Factors Influencing Physical Properties of 1,5-Dibromopent-2-ene
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Caption: Logical relationship of factors influencing the physical properties.

Experimental Determination of Physical Properties
Accurate determination of the boiling point and density of 1,5-Dibromopent-2-ene requires

precise experimental procedures. The following sections detail the standard methodologies for

these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for its determination is distillation.
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Protocol:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving

flask.

Sample Preparation: Place a small volume of 1,5-Dibromopent-2-ene and a few boiling

chips into the round-bottom flask.

Heating: Begin to gently heat the flask.

Observation: Observe the temperature as the liquid begins to boil and the vapor rises into

the distillation head.

Data Recording: Record the temperature at which the vapor and liquid are in equilibrium,

indicated by a stable temperature reading on the thermometer as the condensate drips into

the receiving flask. This stable temperature is the boiling point.

Pressure Correction: If the atmospheric pressure is not at standard pressure (1 atm or 760

mmHg), a correction may be necessary to report the normal boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. It is typically determined using a pycnometer

or a graduated cylinder and a balance for less precise measurements.

Protocol using a Pycnometer:

Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer.

Mass of Pycnometer with Sample: Fill the pycnometer with 1,5-Dibromopent-2-ene,

ensuring no air bubbles are trapped, and weigh it again.

Temperature Control: The measurement should be performed at a constant, known

temperature as density is temperature-dependent.
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Calculation: The density is calculated by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer to get the mass of the liquid, and then dividing by the

known volume of the pycnometer.

Experimental Workflow
The following diagram outlines the general workflow for the experimental determination of the

boiling point and density of a liquid organic compound.
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Experimental Workflow for Physical Property Determination
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Caption: General workflow for determining boiling point and density.

Conclusion
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While experimental data for the physical properties of 1,5-Dibromopent-2-ene are currently

lacking, this guide provides a framework for understanding and determining its boiling point and

density. The provided computational data and comparison with 1,5-Dibromopentane serve as a

valuable estimation. For precise applications in research and drug development, the

experimental protocols outlined herein should be followed to obtain accurate and reliable

physical property data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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